Cas no 1528963-41-8 (2-Amino-1-(3-chloro-5-methoxyphenyl)ethan-1-one)

• Product Name: 2-Amino-1-(3-chloro-5-methoxyphenyl)ethan-1-one
• CAS No: 1528963-41-8
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6295680
• PubChem ID: 83699883
• Update Time: 2025-05-26

2-Amino-1-(3-chloro-5-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22570651
• EN300-5291421
• 1528963-41-8
• 2-amino-1-(3-chloro-5-methoxyphenyl)ethan-1-one
• 2-Amino-1-(3-chloro-5-methoxyphenyl)ethan-1-one

• Inchi： 1S/C9H10ClNO2/c1-13-8-3-6(9(12)5-11)2-7(10)4-8/h2-4H,5,11H2,1H3
• InChI Key： KHERFHXMXZPIPF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CN)=O)OC

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-Amino-1-(3-chloro-5-methoxyphenyl)ethan-1-one

Introduction to 2-Amino-1-(3-chloro-5-methoxyphenyl)ethan-1-one (CAS No. 1528963-41-8) in Modern Chemical Research

2-Amino-1-(3-chloro-5-methoxyphenyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1528963-41-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the development of novel therapeutic agents. The presence of both amino and chloro-methoxy substituents on a phenyl ring introduces unique reactivity, enabling diverse synthetic pathways and functional modifications.

The compound's molecular structure, featuring a benzene ring substituted with 3-chloro and 5-methoxy groups, coupled with an amine and a ketone functionality, positions it as a key building block in medicinal chemistry. Such structural motifs are frequently explored in the design of bioactive molecules targeting various physiological pathways. The 3-chloro substituent, in particular, enhances electrophilicity, facilitating nucleophilic additions and transformations crucial for drug synthesis, while the 5-methoxy group contributes to metabolic stability and lipophilicity tuning.

In recent years, advancements in computational chemistry and high-throughput screening have highlighted the potential of 2-Amino-1-(3-chloro-5-methoxyphenyl)ethan-1-one as a scaffold for drug discovery. Its derivatives have been investigated for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. For instance, studies have demonstrated that modifications at the amino and ketone positions can significantly alter binding affinity to biological targets. This underscores the importance of this compound in designing molecules with enhanced efficacy and reduced side effects.

The synthesis of 2-Amino-1-(3-chloro-5-methoxyphenyl)ethan-1-one typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. Key synthetic strategies include chloromethylation followed by nucleophilic substitution or condensation reactions with appropriate reagents. The introduction of the 3-chloro group can be achieved via Friedel-Crafts alkylation or direct chlorination methods, while the 5-methoxy moiety is commonly incorporated through methylation or demethylation processes. These synthetic routes highlight the compound's adaptability in molecular construction.

Recent research has also explored the role of this compound in catalysis and material science. Its structural features make it a potential ligand or catalyst precursor in transition-metal-catalyzed reactions. For example, complexes formed with palladium or copper have shown promise in cross-coupling reactions essential for constructing complex organic molecules. Additionally, derivatives of 2-Amino-1-(3-chloro-5-methoxyphenyl)ethan-1-one have been investigated for their optical properties, suggesting applications in liquid crystals or organic light-emitting diodes (OLEDs).

The pharmacological relevance of this compound is further supported by its incorporation into libraries used for virtual screening and experimental testing. By leveraging structure-based drug design principles, researchers have identified analogs with improved pharmacokinetic profiles. Notably, derivatives exhibiting enhanced solubility and bioavailability have been reported, addressing a common challenge in drug development. Such findings reinforce the compound's role as a versatile intermediate in medicinal chemistry.

In conclusion, 2-Amino-1-(3-chloro-5-methoxyphenyl)ethan-1-one (CAS No. 1528963-41-8) represents a cornerstone in synthetic chemistry with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalizations, making it indispensable for constructing bioactive molecules. As research continues to uncover new synthetic methodologies and pharmacological applications, this compound is poised to remain at the forefront of chemical innovation.